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Compound of Interest

Compound Name:
1-tert-Butyl-2-(2,3-

epoxypropoxy)benzene

Cat. No.: B1274133 Get Quote

An In-depth Examination of the Commercially Prominent p-tert-Butylphenyl Glycidyl Ether

For researchers, scientists, and professionals in drug development, the precise selection of

chemical reagents is paramount. This technical guide addresses the commercial availability

and technical specifications of tert-butylphenyl glycidyl ethers. Initial investigations for "1-tert-
Butyl-2-(2,3-epoxypropoxy)benzene" (the ortho isomer) did not yield commercially available

sources, suggesting it is a niche or custom-synthesis compound. However, its structural isomer,

p-tert-butylphenyl glycidyl ether (PTBGE), is widely available and serves as a valuable proxy

for understanding the characteristics of this class of compounds. This guide will focus on the

commercially accessible para isomer, providing a comprehensive overview of its properties,

synthesis, and potential applications.

Commercial Availability
p-tert-Butylphenyl glycidyl ether, also known as 4-tert-butylphenyl glycidyl ether, is readily

available from a variety of chemical suppliers. The CAS number for this compound is 3101-60-

8[1][2][3][4][5]. Pricing varies by supplier and quantity, with smaller quantities available for

research and development purposes and bulk quantities offered for industrial applications[1].

Table 1: Commercial Suppliers of p-tert-Butylphenyl Glycidyl Ether
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Supplier Product Name(s) Purity
Available
Quantities

Novel Chem

P-Tert Butyl Phenyl

Glycidyl Ether

(PTBGE)

98% Minimum 5 Kilograms

LookChem (multiple

distributors)

p-tert-Butylphenyl

glycidyl ether, 4-tert-

Butylphenyl glycidyl

ether

95%, 98% 1g, 5g, 10g, 25g, 100g

Amitychem
p-tert-Butylphenyl

glycidyl ether
99% Inquire for details

Thermo Scientific

Chemicals

4-tert-Butylphenyl

glycidyl ether
95% 5g, 25g

Physicochemical Properties
Understanding the physical and chemical properties of PTBGE is crucial for its application in

research and development. The presence of the bulky tert-butyl group and the reactive epoxy

ring defines its chemical behavior.

Table 2: Physicochemical Data for p-tert-Butylphenyl Glycidyl Ether
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Property Value Source(s)

Molecular Formula C13H18O2 [1][2][4][6]

Molecular Weight 206.28 g/mol [1][6]

Appearance Clear, light yellow liquid [1][4]

Boiling Point
295.3 °C at 760 mmHg; 165-

170 °C at 14 mmHg
[1][2]

Density 1.029 g/cm³ [1]

Refractive Index n20/D 1.515 [1][2]

Flash Point 101.7 °C (215 °F) [1][2]

Water Solubility Slightly soluble [1][2]

LogP 2.76 [1]

Synthesis and Experimental Protocols
The primary industrial synthesis of p-tert-butylphenyl glycidyl ether involves the reaction of p-

tert-butylphenol with epichlorohydrin. This reaction is typically carried out in the presence of a

base, which facilitates the deprotonation of the phenol and the subsequent nucleophilic attack

on epichlorohydrin, followed by an intramolecular ring-closing step to form the epoxide ring.

General Experimental Protocol for the Synthesis of p-
tert-Butylphenyl Glycidyl Ether
This protocol is a generalized representation based on established chemical principles for the

synthesis of glycidyl ethers from phenols and epichlorohydrin.

Materials:

4-tert-butylphenol

Epichlorohydrin (used in excess as both reactant and solvent)

Sodium hydroxide (or other suitable base)
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Phase-transfer catalyst (e.g., tetrabutylammonium bromide), optional but can improve

reaction rate and yield

Organic solvent (e.g., toluene), optional

Deionized water

Brine solution

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a reaction vessel equipped with a mechanical stirrer, reflux condenser, and a dropping

funnel, add 4-tert-butylphenol and epichlorohydrin. If a solvent is used, it should be added at

this stage.

The mixture is stirred, and a solution of sodium hydroxide in water is added dropwise. The

reaction is exothermic, and the temperature should be controlled, typically maintained

between 60-80°C.

After the addition of the base, the reaction mixture is stirred at the set temperature for

several hours to ensure the completion of the reaction.

Upon completion, the reaction mixture is cooled to room temperature. The excess

epichlorohydrin can be removed by distillation under reduced pressure.

The residue is then dissolved in an organic solvent (e.g., ethyl acetate) and washed with

water and brine to remove inorganic salts and unreacted base.

The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and

the solvent is evaporated to yield the crude product.

The crude p-tert-butylphenyl glycidyl ether can be further purified by vacuum distillation.

Signaling Pathways and Logical Relationships
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The synthesis of p-tert-butylphenyl glycidyl ether follows a well-defined reaction pathway. The

following diagram illustrates the key steps in this process.

Reactants

Reaction Steps

Products

p-tert-butylphenol

Deprotonation

 + Base

Epichlorohydrin

Nucleophilic AttackBase (e.g., NaOH)
 forms phenoxide

Ring Closure
 forms intermediate

p-tert-butylphenyl glycidyl ether intramolecular SN2

Salt (e.g., NaCl)

Water

Click to download full resolution via product page

Caption: Synthesis pathway of p-tert-butylphenyl glycidyl ether.

The following diagram illustrates a general experimental workflow for the synthesis and

purification of p-tert-butylphenyl glycidyl ether.
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Caption: Experimental workflow for synthesis and purification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1274133?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Drug Development
p-tert-Butylphenyl glycidyl ether is utilized in various industrial and research applications,

primarily as a reactive diluent for epoxy resins[4]. Its low viscosity helps to reduce the viscosity

of epoxy formulations, improving their handling and processing characteristics. The tert-butyl

group imparts hydrophobicity and can enhance the thermal stability of the cured polymer.

In the context of drug development and life sciences research, glycidyl ethers are important

intermediates. The epoxide ring is a versatile functional group that can react with a variety of

nucleophiles, including amines, thiols, and hydroxyl groups, which are abundant in biological

molecules. This reactivity allows for the conjugation of the tert-butylphenyl moiety to

biomolecules or surfaces. The lipophilic nature of the tert-butyl group can be exploited to

modulate the solubility and membrane permeability of drug candidates.

While direct applications of PTBGE in pharmaceuticals are not widely documented in the public

domain, its structural motifs are of interest in medicinal chemistry for creating derivatives of

biologically active molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Landscape of tert-Butylphenyl Glycidyl
Ethers: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274133#commercial-availability-of-1-tert-butyl-2-2-
3-epoxypropoxy-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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